Cas no 402953-83-7 ((2E)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-cyclohexylprop-2-enenitrile)

• Product Name: (2E)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-cyclohexylprop-2-enenitrile
• CAS No: 402953-83-7
• MF: C₁₈H₁₇BrN₂S
• MW: 373.309982061386
• CID: 2632083
• Update Time: 2025-09-27

(2E)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-cyclohexylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-2-(4-(4-bromophenyl)thiazol-2-yl)-3-cyclohexylacrylonitrile
• HMS656C11
• STL115853
• (2E)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-cyclohexylacrylonitrile
• (2E)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-cyclohexylprop-2-enenitrile

• Inchi： 1S/C18H17BrN2S/c19-16-8-6-14(7-9-16)17-12-22-18(21-17)15(11-20)10-13-4-2-1-3-5-13/h6-10,12-13H,1-5H2/b15-10+
• InChI Key： TWQBFPDQEAEKON-XNTDXEJSSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CSC(/C(/C#N)=C/C2CCCCC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 441
• Topological Polar Surface Area: 64.9

Additional information on (2E)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-cyclohexylprop-2-enenitrile

Introduction to (2E)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-cyclohexylprop-2-enenitrile (CAS No. 402953-83-7)

(2E)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-cyclohexylprop-2-enenitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 402953-83-7, belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further research and development in drug discovery.

The molecular structure of (2E)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-cyclohexylprop-2-enenitrile consists of several key functional groups, including a cyclohexyl side chain, a thiazole ring system, and a bromophenyl substituent. These components contribute to the compound's overall reactivity and potential biological interactions. The presence of the nitrile group at the terminal position of the propene backbone further enhances its chemical versatility, allowing for various modifications and derivations that can fine-tune its pharmacological properties.

In recent years, there has been growing interest in thiazole derivatives due to their wide range of biological activities. Thiazole-based compounds have been reported to possess antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The specific arrangement of atoms in (2E)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-cyclohexylprop-2-enenitrile may contribute to its ability to interact with biological targets in novel ways, potentially leading to the discovery of new therapeutic agents.

The bromophenyl moiety is particularly noteworthy as it can serve as a handle for further chemical modifications. For instance, cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings can be employed to introduce additional functional groups or to attach other pharmacophores. This flexibility makes the compound a valuable scaffold for medicinal chemists seeking to develop novel small-molecule drugs.

Recent studies have highlighted the importance of understanding the three-dimensional structure of molecules in predicting their biological activity. Computational modeling and molecular dynamics simulations have become essential tools in this regard. By studying the conformational preferences and interactions of (2E)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-cyclohexylprop-2-enenitrile, researchers can gain insights into how it might bind to biological targets such as enzymes or receptors. This information can guide the design of more effective derivatives with enhanced binding affinity and selectivity.

The synthesis of complex organic molecules like (2E)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-cyclohexylprop-2-enenitrile often presents significant challenges. However, advances in synthetic methodology have made it increasingly feasible to construct intricate molecular architectures with high precision. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have played a crucial role in this regard. These methods allow chemists to build specific stereocenters and functional groups in a controlled manner, which is essential for achieving the desired biological properties.

In addition to its synthetic significance, (2E)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-cyclohexylprop-2-enenitrile has potential applications in materials science and industrial chemistry. Its unique structure and reactivity make it a candidate for developing new polymers or specialty chemicals with tailored properties. For example, its ability to undergo cross-linking reactions could be exploited to create novel polymeric materials with enhanced mechanical strength or thermal stability.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new drugs with improved efficacy and safety profiles. Natural product-inspired scaffolds like thiazole derivatives offer a rich source of inspiration for drug design. By leveraging computational chemistry and high-throughput screening techniques, researchers can rapidly identify promising candidates for further development. The compound's unique structural features make it an intriguing starting point for such explorations.

Ethical considerations are also paramount in pharmaceutical research. Ensuring that synthetic pathways are sustainable and environmentally friendly is increasingly important. Green chemistry principles are being integrated into drug discovery processes to minimize waste and reduce energy consumption. The synthesis of (2E)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-cyclohexylprop-2-enenitrile provides an opportunity to apply these principles and develop more sustainable synthetic routes.

In conclusion, (2E)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-cyclohexylprop-2-enenitrile (CAS No. 402953-83-7) represents a fascinating molecule with diverse potential applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop new therapeutic agents or advanced materials. As our understanding of molecular interactions continues to grow, compounds like this one will undoubtedly play an important role in shaping the future of chemistry and medicine.